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Compound of Interest

Compound Name:
4,5-dibromo-2-isopropyl-1H-

imidazole

Cat. No.: B1323329 Get Quote

This technical guide provides an in-depth overview of 4,5-dibromo-2-isopropyl-1H-imidazole,

a specialized brominated imidazole derivative. The document is intended for researchers,

scientists, and professionals in the field of drug development and materials science, offering

detailed information on its identifiers, chemical properties, synthesis, and applications.

Identifiers and Chemical Properties
4,5-dibromo-2-isopropyl-1H-imidazole is a high-purity chemical building block used in

advanced research and development.[1] Its key identifiers and properties are summarized in

the table below for easy reference.

Identifier Value

CAS Number 885266-63-7[1][2]

IUPAC Name 4,5-dibromo-2-propan-2-yl-1H-imidazole[1]

Synonyms 4,5-Dibromo-2-isopropylimidazole[2]

Molecular Formula C6H8Br2N2[1][2]

Molecular Weight 267.95 g/mol [1]

InChI Key FRIKRFHXGZYYIL-UHFFFAOYSA-N[1]
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Synthesis and Experimental Protocols
The primary route for synthesizing 4,5-dibromo-2-isopropyl-1H-imidazole involves the direct

halogenation of its precursor, 2-isopropyl-1H-imidazole.[1] This method leverages the electron-

rich nature of the imidazole ring, which makes the C4 and C5 positions susceptible to

electrophilic attack by brominating agents.[1]

A common strategy for the dibromination of a 2-substituted imidazole involves the use of a

brominating agent such as N-bromosuccinimide (NBS).[1]

General Procedure:

The precursor, 2-isopropyl-1H-imidazole, is dissolved in a suitable solvent.

A brominating agent, such as N-bromosuccinimide (NBS), is added to the solution. The

reaction conditions, including temperature and the choice of solvent, are optimized to ensure

high yield of the desired 4,5-dibromo derivative.[1]

The reaction progress is monitored using appropriate analytical techniques.

Upon completion, the product is isolated and purified.

The regioselectivity of this reaction is influenced by both electronic and steric factors, with the

C4 and C5 positions being the primary targets for electrophilic attack on the imidazole ring.[1]
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Synthesis Workflow

Precursor:
2-Isopropyl-1H-imidazole

Direct Bromination
(e.g., with NBS)

Step 1

Product:
4,5-dibromo-2-isopropyl-1H-imidazole

Step 2

Click to download full resolution via product page

A simplified workflow for the synthesis of 4,5-dibromo-2-isopropyl-1H-imidazole.

Chemical Reactivity and Applications
4,5-dibromo-2-isopropyl-1H-imidazole is a versatile scaffold with significant potential in

medicinal chemistry and materials science.[1]

A core application of this compound is as a precursor in the synthesis of novel photosensitizers

for Photodynamic Therapy (PDT).[1] The presence of bromine atoms on the imidazole ring can

enhance a molecule's ability to generate singlet oxygen, a highly reactive species crucial for

the efficacy of PDT.[1] This mechanism is also fundamental to Antimicrobial Photodynamic

Therapy (aPDT), a promising treatment against a broad spectrum of pathogens without

inducing drug resistance.[1]

The bromine atoms at the C4 and C5 positions are key to the compound's reactivity, allowing

for further functionalization.
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Nucleophilic Substitution: The bromine atoms can be displaced by a variety of nucleophiles,

such as alkoxides, thiolates, and amines.[1] This allows for the introduction of diverse

functional groups to the imidazole core. The C5-bromo substituent is generally more readily

displaced than the C4-bromo substituent due to the higher electrophilicity of the C5 position in

N-unsubstituted imidazoles.[1]

Selective Debromination: It is possible to selectively remove one of the bromine atoms to yield

a mono-brominated product. The use of Grignard reagents, such as isopropyl magnesium

chloride, has been shown to be effective for selective debromination in analogous systems

through a halogen-metal exchange mechanism.[1] This high degree of selectivity is crucial for

creating specific building blocks for further synthesis.[1]

Reactivity Pathways

Nucleophilic Substitution Selective Debromination

4,5-dibromo-2-isopropyl-1H-imidazole

Substituted Imidazole Derivatives
(e.g., for PDT)

Displacement of Br atoms

Mono-brominated Imidazole

Removal of one Br atom
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 4,5-dibromo-2-
isopropyl-1H-imidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323329#4-5-dibromo-2-isopropyl-1h-imidazole-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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